Maytansinol
Overview
Description
Maytansinol, also known as Ansamitocin P-0, is a derivative of Maytansine . It is a cytotoxic agent that inhibits the assembly of microtubules by binding to tubulin at the rhizoxin binding site . It is a macrolide of the ansamycin type and can be isolated from plants of the genus Maytenus .
Synthesis Analysis
Maytansinol is a valuable precursor for the preparation of maytansine derivatives (known as maytansinoids) . The synthetic pathways allow a variety of large substituents to be placed on maytansinol .Molecular Structure Analysis
The chemical formula of Maytansinol is C28H37ClN2O8 . Its exact mass is 564.22 and its molecular weight is 565.060 .Chemical Reactions Analysis
Maytansinol acylation reaction has been explored, resulting in a series of derivatives with novel modifications of the maytansine scaffold .Physical And Chemical Properties Analysis
Maytansinol has a molar mass of 692.20 g/mol . It is a solid substance .Scientific Research Applications
Semisynthetic Maytansine Analogues for Targeted Cancer Treatment
Maytansine showed potential as an anticancer agent but was hampered by systemic toxicity. Researchers have developed semisynthetic maytansinoids, which are more potent than maytansine and are used in targeted delivery approaches for selective cancer cell destruction. These maytansinoids, when conjugated with monoclonal antibodies, demonstrate specific killing of targeted cells and remarkable antitumor activity (Widdison et al., 2006).
Probing Microtubule Dynamics
Maytansinoids are known as effective tubulin binders with cytotoxic activity. Their application as cytotoxins and chemical probes for studying tubulin dynamics was explored through the synthesis of long-chain derivatives and maytansinoid conjugates. These derivatives maintain high activity and offer insights into designing new maytansine-based probes (Boiarska et al., 2022).
Microtubule Dynamics Suppression in Cancer Therapy
Maytansine, targeting microtubules, causes mitotic arrest and kills tumor cells effectively. Its derivatives, developed for enhanced tumor specificity, show significant potential in early clinical trials. These derivatives strongly suppress microtubule dynamics, suggesting their potent role as microtubule poisons in cancer therapy (Lopus et al., 2010).
Developing New Tubulin Binders
Exploration of maytansinol acylation reactions led to new derivatives with novel modifications on the maytansine scaffold. These molecules were characterized and showed potential as tubulin binders, highlighting the relevance of the maytansinoid scaffold in targeted cancer therapy (Marzullo et al., 2021).
Combination with Radiation in Cancer Treatment
Studies on maytansinol in combination with radiation showed that it enhances the effect of radiation, both in Drosophila and human cancer cells. The combinatorial effect of maytansinol and radiation was found to be additive, suggesting a potential avenue for combination therapy in cancer treatment (Edwards et al., 2011).
Novel Delivery Systems
Research has focused on novel delivery systems for maytansinoids to reduce toxicity and improve efficacyin cancer treatment. For instance, zein nanoparticles were used as a nontoxic delivery system for maytansine in treating non-small cell lung cancer. This approach enhanced cellular uptake and showed significant antitumor activity, highlighting the potential of using nanoparticles for targeted maytansine delivery (Yu et al., 2019).
Mitotic Arrest Induction
Maytansinoids, by targeting microtubules, induce mitotic arrest in cancer cells. This mechanism was observed in studies using antibody-maytansinoid conjugates on breast tumor cells, which resulted in potent antimitotic effects and suppression of microtubule dynamic instability (Oroudjev et al., 2010).
Advanced Nanoparticle Assemblies
A strategy combining covalent drug conjugation with sequential nanoparticle assembly was applied to deliver maytansine. This approach significantly reduced drug toxicity and increased therapeutic efficacy in tumor models, suggesting a new generation of nanotherapeutics for cancer treatment (Xie et al., 2019).
Biosynthesis and Gene Clusters
The biosynthetic gene clusters of maytansinoids in Actinosynnema pretiosum were studied to understand their formation at a biochemical and genetic level. This research is crucial for future genetic engineering and structure modification of maytansinoids (Yu et al., 2002).
Role of C3 Ester Side Chain
The C3 ester side chain in maytansinoids was identified as crucial for their antitumor activity. Structural analysis revealed how chirality at this position affects anticancer activity, providing insights for discovering new maytansine-site inhibitors (Li et al., 2021).
Safety And Hazards
Future Directions
properties
IUPAC Name |
(1S,2R,3S,5S,6S,16E,18E,20R,21S)-11-chloro-6,21-dihydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-4,24-dioxa-9,22-diazatetracyclo[19.3.1.110,14.03,5]hexacosa-10,12,14(26),16,18-pentaene-8,23-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H37ClN2O8/c1-15-8-7-9-22(37-6)28(35)14-20(38-26(34)30-28)16(2)25-27(3,39-25)21(32)13-23(33)31(4)18-11-17(10-15)12-19(36-5)24(18)29/h7-9,11-12,16,20-22,25,32,35H,10,13-14H2,1-6H3,(H,30,34)/b9-7+,15-8+/t16-,20+,21+,22-,25+,27+,28+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWPXBEHQFHACTK-RZKXNLMUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C2CC(C(C=CC=C(CC3=CC(=C(C(=C3)OC)Cl)N(C(=O)CC(C4(C1O4)C)O)C)C)OC)(NC(=O)O2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1[C@@H]2C[C@]([C@@H](/C=C/C=C(/CC3=CC(=C(C(=C3)OC)Cl)N(C(=O)C[C@@H]([C@]4([C@H]1O4)C)O)C)\C)OC)(NC(=O)O2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H37ClN2O8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
565.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Zwj9A2AJ2U | |
CAS RN |
57103-68-1 | |
Record name | Maytansinol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057103681 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Maytansine, O3-de(2-(acetylmethylamino)-1-oxopropyl)- | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | MAYTANSINOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZWJ9A2AJ2U | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.